5-(3,5-Dimethoxyphenyl)-3-trifluoromethylphenol, 95%

• IUPAC Name: 3-(3,5-dimethoxyphenyl)-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C15H13F3O3/c1-20-13-5-10(6-14(8-13)21-2)9-3-11(15(16,17)18)7-12(19)4-9/h3-8,19H,1-2H3
• InChI Key: VIJMHTUXCSJYMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=CC(=CC(=C2)O)C(F)(F)F)OC
• Molecular Formula: C15H13F3O3
• DSSTOX Substance ID: DTXSID90686670
• Molecular Weight: 298.26 g/mol
• CAS RN: 1261921-20-3

Description

5-(3,5-Dimethoxyphenyl)-3-trifluoromethylphenol, or 5-DMPT-3-TFMP, is an important organic molecule that has many applications in scientific research. It is a phenol derivative that is used in a variety of ways, including as a reagent for the synthesis of other compounds, as a catalyst for chemical reactions, and as a drug for treating certain medical conditions.

Scientific Research Applications

5-DMPT-3-TFMP has many applications in scientific research. It is used as a reagent for the synthesis of other compounds, such as 3-trifluoromethylphenols and 3,5-dimethoxybenzyl alcohols. It is also used as a catalyst for a variety of chemical reactions, such as the synthesis of 3,5-dimethoxybenzyl alcohols and the oxidation of 3-trifluoromethylphenols. In addition, it is used in the synthesis of pharmaceutical drugs, such as anti-inflammatory agents and antibiotics.

Mechanism of Action

The mechanism of action of 5-DMPT-3-TFMP is not yet fully understood. However, it is believed to act as a catalyst for certain chemical reactions. It is also believed to bind to certain enzymes, which can then catalyze the desired reaction. Additionally, it may act as a proton donor, donating protons to certain compounds in order to facilitate their reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-DMPT-3-TFMP are not well understood. However, it is believed that it may have an effect on the metabolism of certain compounds, as it is known to bind to certain enzymes. Additionally, it may have an effect on the production of certain hormones, as it is known to act as a proton donor.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-DMPT-3-TFMP in lab experiments is its high reactivity, which makes it suitable for a variety of reactions. Additionally, it is relatively easy to synthesize and is not toxic, making it safe to use in the lab. However, there are some limitations to its use, such as the fact that it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are many potential future directions for 5-DMPT-3-TFMP. One potential direction is to further investigate its mechanism of action and biochemical and physiological effects. Additionally, it could be used in the development of new pharmaceutical drugs, as it is known to bind to certain enzymes and act as a proton donor. Finally, it could be used as a catalyst for a variety of chemical reactions, such as the synthesis of 3,5-dimethoxybenzyl alcohols and the oxidation of 3-trifluoromethylphenols.

Synthesis Methods

5-DMPT-3-TFMP can be synthesized using a variety of methods. One of the most common methods involves the reaction of 3-trifluoromethylphenol with 3,5-dimethoxybenzaldehyde in the presence of a base such as sodium hydroxide. This reaction produces the desired 5-DMPT-3-TFMP product in high yields. Other methods of synthesis include the reaction of 3-trifluoromethylphenol with 3,5-dimethoxyphenylmagnesium bromide and the reaction of 3-trifluoromethylphenol with 3,5-dimethoxybenzyl bromide in the presence of a base.